Cas no 1131587-61-5 (Isopentyl 5-bromo-2-hydroxybenzoate)
1131587-61-5 structure
Product Name:Isopentyl 5-bromo-2-hydroxybenzoate
CAS No:1131587-61-5
MF:C12H15BrO3
MW:287.149703264236
MDL:MFCD11112951
CID:1030562
PubChem ID:44829088
Update Time:2025-04-20
Isopentyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Isopentyl 5-bromo-2-hydroxybenzoate
- 3-Methylbutyl 5-bromo-2-hydroxybenzoate
- 3-methylbutyl 5-bromanyl-2-oxidanyl-benzoate
- 5-bromo-2-hydroxybenzoic acid 3-methylbutyl ester
- DTXSID60661171
- AKOS015915515
- A802772
- 1131587-61-5
- Isopentyl5-bromo-2-hydroxybenzoate
- DB-319692
-
- MDL: MFCD11112951
- Inchi: 1S/C12H15BrO3/c1-8(2)5-6-16-12(15)10-7-9(13)3-4-11(10)14/h3-4,7-8,14H,5-6H2,1-2H3
- InChI Key: ULQCGFRSLWBFIY-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)C(=O)OCCC(C)C)O
Computed Properties
- Exact Mass: 286.02046g/mol
- Monoisotopic Mass: 286.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 46.5Ų
Isopentyl 5-bromo-2-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099015-1g |
Isopentyl 5-bromo-2-hydroxybenzoate |
1131587-61-5 | 95% | 1g |
$400.00 | 2023-09-04 | |
| eNovation Chemicals LLC | K19733-1g |
isopentyl 5-bromo-2-hydroxybenzoate |
1131587-61-5 | 95% | 1g |
$595 | 2023-09-02 | |
| Ambeed | A485731-1g |
Isopentyl 5-bromo-2-hydroxybenzoate |
1131587-61-5 | 95+% | 1g |
$165.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757593-1g |
Isopentyl 5-bromo-2-hydroxybenzoate |
1131587-61-5 | 98% | 1g |
¥1732.00 | 2024-08-09 | |
| Crysdot LLC | CD12179419-5g |
Isopentyl 5-bromo-2-hydroxybenzoate |
1131587-61-5 | 95+% | 5g |
$628 | 2024-07-23 |
Isopentyl 5-bromo-2-hydroxybenzoate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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